3-((1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl)methyl)-4-(o-tolyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl]methyl]-4-(2-methylphenyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C23H28N4O2/c1-15-4-2-3-5-20(15)27-21(24-25-23(27)29)14-16-8-10-26(11-9-16)22(28)19-13-17-6-7-18(19)12-17/h2-7,16-19H,8-14H2,1H3,(H,25,29)
• InChI Key: BWWGFWQQRURGSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NNC2=O)CC3CCN(CC3)C(=O)C4CC5CC4C=C5
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol
• CAS No.: 2034437-24-4

Description

This compound is a heterocyclic organic molecule featuring a 1,2,4-triazol-5(4H)-one core substituted with a bicyclo[2.2.1]hept-5-ene-2-carbonyl-piperidinylmethyl group at position 3 and an o-tolyl (2-methylphenyl) group at position 2. The o-tolyl substituent contributes steric bulk and lipophilicity, which could influence binding affinity in pharmacological contexts. The molecule’s complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring multi-cyclic recognition motifs .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural homology with other 1,2,4-triazole derivatives. A key analogue is 4-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidine hydrochloride (), which lacks the bicycloheptene-carbonyl-piperidinylmethyl group and instead has a simpler phenyl substituent.

Key Differences and Implications

Substituent Complexity :

• The target compound’s bicycloheptene-carbonyl-piperidinylmethyl group introduces a three-dimensional scaffold absent in simpler analogues like the phenyl-substituted derivative in . This may enhance selectivity for sterically constrained binding pockets .
• The o-tolyl group (vs. phenyl in ) adds a methyl group at the ortho position, increasing steric bulk and possibly reducing rotational freedom, which could impact receptor engagement .

Hydrogen Bonding: The triazolone core and carbonyl group in the target compound provide hydrogen-bond acceptors, a feature shared with analogues but modulated by substituent electronic effects.

Comparative Data Table

Property	Target Compound	4-(3-Phenyl-1H-1,2,4-triazol-5-yl)piperidine HCl ()
Molecular Weight	~413.5 g/mol	~265.7 g/mol
Key Substituents	Bicycloheptene-carbonyl, o-tolyl	Phenyl, piperidine-HCl
Lipophilicity (Pred. logP)	~3.2 (high)	~1.8 (moderate)
Steric Bulk	High (due to norbornene and o-tolyl)	Moderate (phenyl and piperidine)
Hydrogen Bond Acceptors	5	4

Research Findings and Functional Implications

• Target Compound : The combination of a rigid bicycloheptene system and o-tolyl group may enhance binding to kinases or GPCRs requiring extended hydrophobic interfaces. However, its high molecular weight and lipophilicity could limit bioavailability .
• Simpler Analogues (e.g., ) : Reduced complexity may improve synthetic accessibility and metabolic stability but limit target specificity. The hydrochloride salt in suggests enhanced solubility in polar media compared to the neutral target compound.

Methodological Considerations

While the provided evidence focuses on crystallographic tools (e.g., SHELX, ORTEP-3, WinGX), these programs are critical for elucidating the three-dimensional structures of such compounds. For instance:

• SHELXL () could refine the target compound’s crystal structure, clarifying bond lengths and angles in the bicycloheptene system.
• ORTEP-3 () might visualize steric clashes introduced by the o-tolyl group.
• WinGX () could integrate crystallographic data to compare packing motifs with simpler analogues like .